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Compound of Interest

Compound Name: su5614

Cat. No.: B1233369

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount for ensuring laboratory safety and

experimental integrity. This document provides essential, immediate safety and logistical

information for the multi-kinase inhibitor SU5614, including personal protective equipment

(PPE) guidelines, operational protocols, and disposal plans.

Hazard Identification and Safety Precautions
SU5614 is a potent inhibitor of several receptor tyrosine kinases and requires careful handling.

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

SU5614 presents multiple hazards.

Table 1: GHS Classification for SU5614
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Hazard Class Hazard Category Hazard Statement

Flammable solids Category 2 H228: Flammable solid

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Data sourced from Sigma-Aldrich Safety Data Sheet.

Given these classifications, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling SU5614.

Table 2: Recommended Personal Protective Equipment for SU5614
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Body Part Equipment
Specification and
Rationale

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Must be inspected

before use and disposed of as

contaminated waste. Use

proper glove removal

technique to avoid skin

contact.

Body Protective clothing

A lab coat is mandatory. For

procedures with a higher risk

of splashes or aerosol

generation, consider a

disposable gown.

Eyes/Face
Safety glasses with side-

shields or goggles

Essential to protect against

splashes and airborne

particles. A face shield may be

necessary for certain

procedures.

Respiratory
Use in a well-ventilated area or

under a fume hood

Work should be conducted in a

chemical fume hood to avoid

inhalation of the solid

compound or aerosols from

solutions.

Operational Plan: Experimental Protocol
This section provides a general, step-by-step guide for preparing and using SU5614 in a typical

cell culture experiment.

1. Reconstitution of SU5614

Objective: To prepare a concentrated stock solution for experimental use.

Materials:
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SU5614 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Perform all operations within a certified chemical fume hood.

Allow the vial of SU5614 to equilibrate to room temperature before opening to prevent

condensation.

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO. SU5614 is soluble in DMSO at concentrations up to 10 mg/mL.[1]

Carefully add the calculated volume of DMSO to the vial containing the SU5614 powder.

Cap the vial securely and vortex gently until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C

for long-term storage (up to 1 year).[1]

2. Cell Treatment

Objective: To treat cultured cells with SU5614 at a desired final concentration.

Materials:

SU5614 stock solution
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Cultured cells in appropriate vessels (e.g., multi-well plates, flasks)

Pre-warmed cell culture medium

Procedure:

Thaw an aliquot of the SU5614 stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final

concentration in your cell culture medium.

Prepare a working solution by diluting the stock solution in fresh, pre-warmed cell culture

medium. It is good practice to perform serial dilutions to ensure accuracy.

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of SU5614.

Return the cells to the incubator for the specified treatment duration.

SU5614 Signaling Pathway Inhibition
SU5614 is a multi-kinase inhibitor that primarily targets Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2), c-Kit, and FMS-like Tyrosine Kinase 3 (FLT3).[1] By inhibiting these

receptor tyrosine kinases, SU5614 blocks downstream signaling cascades involved in cell

proliferation, survival, and angiogenesis.
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SU5614 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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